![molecular formula C14H11FO2 B1443856 4-(4-Fluoro-benzyl)-benzoic acid CAS No. 1181266-74-9](/img/structure/B1443856.png)
4-(4-Fluoro-benzyl)-benzoic acid
Overview
Description
4-(4-Fluoro-benzyl)-benzoic acid is a chemical compound with the molecular formula C14H11FO2 . It has a molecular weight of 230.24 . The compound is typically stored at temperatures between 2-8°C . It appears as a white to yellow solid .
Molecular Structure Analysis
The InChI code for this compound is 1S/C14H11FO2/c15-13-7-3-11(4-8-13)9-10-1-5-12(6-2-10)14(16)17/h1-8H,9H2,(H,16,17)
. This code provides a standard way to encode the compound’s molecular structure.
Physical And Chemical Properties Analysis
This compound is a white to yellow solid . It has a molecular weight of 230.24 . The compound is typically stored at temperatures between 2-8°C .
Scientific Research Applications
Food and Environmental Impact
4-(4-Fluoro-benzyl)-benzoic acid, as a derivative of benzoic acid, is part of a group of aromatic carboxylic acids naturally present in plant and animal tissues. Benzoic acid and its derivatives, including various benzenic compounds, are widely used as antibacterial and antifungal preservatives, as well as flavoring agents in food, cosmetic, hygiene, and pharmaceutical products. This widespread use leads to a broad distribution in the environment, including water, soil, and air, resulting in potentially high and prolonged human exposure. Although the focus is on benzoic acid, understanding the usage, exposure, and potential public health concerns of its derivatives, including this compound, is crucial (del Olmo, Calzada, & Nuñez, 2017).
Liquid Crystal Research
This compound and its related compounds have been synthesized and studied for their potential applications in liquid crystal technology. For example, studies involving 4-(octyloxy) benzoic acid (8OBA) and 4-(octyloxy)-3-fluoro benzoic acid (8OBAF) have revealed that the introduction of a fluorine atom into the benzene ring core significantly influences the electro-optical and optical properties of the compounds. These properties are crucial in the development of liquid crystal displays and other related technologies (Fouzai et al., 2018).
Medical Imaging and Diagnostic Research
In the medical field, derivatives of benzoic acid, including those with fluorine substitutions, have been explored for their potential in imaging technologies. For instance, fluorine-18-labeled analogues of bexarotene, a synthetic retinoid, have been synthesized for positron emission tomography (PET) imaging of retinoid X receptors. These receptors are significant in various biological processes, making the imaging of their activity crucial for medical diagnostics and research (Wang et al., 2014).
Biosensors and Chemical Detection
Research has also been conducted on probes for detecting specific chemicals using derivatives of benzoic acid. For instance, a fluorescence probe was developed for hydrogen peroxide detection, utilizing the donor-excited photo-induced electron transfer mechanism. This probe incorporates a benzil moiety, which can undergo specific reactions in the presence of hydrogen peroxide, allowing for the sensitive detection of this molecule. Such probes have applications in chemical and biological research, including the monitoring of reactive oxygen species in cells (Zhang et al., 2015).
Safety and Hazards
4-(4-Fluoro-benzyl)-benzoic acid is associated with several safety hazards. It has been assigned the hazard statements H302, H315, H319, and H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing face, hands, and any exposed skin thoroughly after handling, wearing protective gloves/clothing/eye protection/face protection, and using only outdoors or in a well-ventilated area .
properties
IUPAC Name |
4-[(4-fluorophenyl)methyl]benzoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11FO2/c15-13-7-3-11(4-8-13)9-10-1-5-12(6-2-10)14(16)17/h1-8H,9H2,(H,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UEFFUEDUQCZWMV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CC2=CC=C(C=C2)F)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11FO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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